5-Amino-3-phenylisoxazole-4-carboxylic acid

• IUPAC Name: 5-amino-3-phenyl-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C10H8N2O3/c11-9-7(10(13)14)8(12-15-9)6-4-2-1-3-5-6/h1-5H,11H2,(H,13,14)
• InChI Key: HCZDOOMLZOGLNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=C2C(=O)O)N
• Molecular Formula: C10H8N2O3
• DSSTOX Substance ID: DTXSID50651682
• Molecular Weight: 204.18 g/mol
• CAS RN: 87529-20-2

Description

5-Amino-3-phenylisoxazole-4-carboxylic acid (APICA) is a heterocyclic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. APICA is a derivative of isoxazole, which is a five-membered ring containing three carbon atoms and two heteroatoms, usually nitrogen and oxygen. The presence of an amino and carboxylic acid group in APICA makes it a versatile molecule for various chemical modifications and biological activities.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

5-Amino-3-phenylisoxazole-4-carboxylic acid and its derivatives are valuable in synthesizing various heterocyclic compounds. For instance, derivatives of 5-arylisoxazole-3-carboxylic acids have been synthesized, showing potential for high biological activity due to their heterocyclic structures (Petkevich et al., 2021).

Reactivity Studies

The reactivity of 5-Amino-3-phenylisoxazole-4-carboxylic acid derivatives towards electrophiles has been examined. This includes studying the behavior of aminoazole-4-carboxylic acids in acylation reactions, revealing insights into their chemical behavior and potential applications (Tanaka et al., 1986).

Immunological Activity

These compounds have shown promise in immunology. Studies have found that 5-Amino-3-methylisoxazole-4-carboxylic acid amides and ureilenes exhibit immunotropic activity, potentially leading to applications in immunomodulation (Ryng et al., 1999).

Synthesis of Biologically Active Compounds

This chemical has been used in the synthesis of peptidomimetics and other biologically active compounds. A study describes the use of 5-amino-1,2,3-triazole-4-carboxylic acid, a similar molecule, for preparing compounds with biological activity, demonstrating the potential of such isoxazole derivatives in drug discovery (Ferrini et al., 2015).

Synthesis of Xanthine Oxidase Inhibitors

Derivatives of 5-phenylisoxazole-3-carboxylic acid have been synthesized and evaluated for their potential as xanthine oxidase inhibitors, which could have implications in the treatment of conditions like gout (Wang et al., 2010).

Studies in Organic Chemistry

The compound and its derivatives are also subjects of interest in organic chemistry research. For example, studies on the synthesis of isoxazolo[5,4-d]pyrimidines using 5-Amino-3-phenylisoxazole-4-carboxylic acid illustrate the versatility and potential of this compound in various chemical reactions (Sakamoto et al., 1980).